Cas no 915771-62-9 (2,4-difluoro-N-(2-hydroxyethyl)benzene-1-sulfonamide)

• Product Name: 2,4-difluoro-N-(2-hydroxyethyl)benzene-1-sulfonamide
• CAS No: 915771-62-9
• MF: C₈H₉F₂NO₃S
• MW: 237.223767995834
• CID: 4312667
• Update Time: 2025-05-20

2,4-difluoro-N-(2-hydroxyethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2,4-difluoro-N-(2-hydroxyethyl)-
• 2,4-difluoro-N-(2-hydroxyethyl)benzene-1-sulfonamide

• Inchi： 1S/C8H9F2NO3S/c9-6-1-2-8(7(10)5-6)15(13,14)11-3-4-12/h1-2,5,11-12H,3-4H2
• InChI Key： HZCZBCCBMIHDKE-UHFFFAOYSA-N
• SMILES： C1(S(NCCO)(=O)=O)=CC=C(F)C=C1F

Additional information on 2,4-difluoro-N-(2-hydroxyethyl)benzene-1-sulfonamide

Introduction to 2,4-difluoro-N-(2-hydroxyethyl)benzene-1-sulfonamide (CAS No. 915771-62-9)

2,4-difluoro-N-(2-hydroxyethyl)benzene-1-sulfonamide, identified by the CAS number 915771-62-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and applications in drug development. The structural features of this molecule, particularly the presence of fluoro substituents and a hydroxyethyl amine group, contribute to its unique chemical properties and potential therapeutic benefits.

The fluoro atoms at the 2 and 4 positions of the benzene ring play a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. Fluorine substitution is a common strategy in drug design due to its ability to enhance metabolic stability, improve binding affinity to biological targets, and alter lipophilicity. In the case of 2,4-difluoro-N-(2-hydroxyethyl)benzene-1-sulfonamide, the electron-withdrawing nature of fluorine atoms can influence the electronic distribution of the molecule, thereby affecting its reactivity and interaction with biological systems.

The hydroxyethyl amine group at the nitrogen position introduces a polar and hydrophilic moiety to the molecule, which can influence solubility and permeability across biological membranes. This feature makes the compound potentially suitable for oral or parenteral administration, depending on further modifications and optimization. The sulfonamide functional group is also known for its bioactivity, often serving as a pharmacophore in various therapeutic agents. The combination of these structural elements in 2,4-difluoro-N-(2-hydroxyethyl)benzene-1-sulfonamide suggests a broad spectrum of potential applications.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide derivatives in developing novel therapeutic agents. Studies have demonstrated that sulfonamides can act as inhibitors of enzymes and receptors involved in various disease pathways. For instance, modifications of the sulfonamide core have led to compounds with antimicrobial, anti-inflammatory, and anticancer properties. The presence of fluoro substituents in 2,4-difluoro-N-(2-hydroxyethyl)benzene-1-sulfonamide may further enhance its binding affinity to target proteins, making it a promising candidate for drug development.

Current research is exploring the potential applications of 2,4-difluoro-N-(2-hydroxyethyl)benzene-1-sulfonamide in treating inflammatory diseases and metabolic disorders. Preliminary studies indicate that this compound may exhibit inhibitory effects on key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which are involved in inflammation pathways. Additionally, its structural similarity to known bioactive molecules suggests that it could be modified to target other therapeutic areas, including neurodegenerative diseases and cardiovascular disorders.

The synthesis of 2,4-difluoro-N-(2-hydroxyethyl)benzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms typically requires specialized synthetic methodologies, such as halogen exchange reactions or metal-catalyzed cross-coupling reactions. The hydroxyethyl amine group can be incorporated through nucleophilic substitution or reduction reactions. Advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing the structure and purity of the final product.

In conclusion, 2,4-difluoro-N-(2-hydroxyethyl)benzene-1-sulfonamide (CAS No. 915771-62-9) is a structurally complex compound with significant potential in pharmaceutical research. Its unique combination of fluorine substituents and functional groups makes it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new biological targets and mechanisms, compounds like this are likely to play a crucial role in developing next-generation drugs that address unmet medical needs.